Cas no 688337-05-5 (2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide)

2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide structure
688337-05-5 structure
Product Name:2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
CAS No:688337-05-5
MF:C20H20FN3OS
MW:369.455706596375
CID:5863141
PubChem ID:4091743
Update Time:2023-11-21

2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-[[1-(4-fluorophenyl)-1H-imidazol-2-yl]thio]-N-(2,4,6-trimethylphenyl)-
    • 2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)-N-mesitylacetamide
    • 2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide
    • F0599-0422
    • 688337-05-5
    • 2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
    • AKOS024585987
    • Inchi: 1S/C20H20FN3OS/c1-13-10-14(2)19(15(3)11-13)23-18(25)12-26-20-22-8-9-24(20)17-6-4-16(21)5-7-17/h4-11H,12H2,1-3H3,(H,23,25)
    • InChI Key: MIQWISFQUFGWFA-UHFFFAOYSA-N
    • SMILES: C(NC1=C(C)C=C(C)C=C1C)(=O)CSC1N(C2=CC=C(F)C=C2)C=CN=1

Computed Properties

  • Exact Mass: 369.13111161g/mol
  • Monoisotopic Mass: 369.13111161g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 5
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 72.2Ų

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • pka: 13.28±0.70(Predicted)

2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide Pricemore >>

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